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Compound of Interest

Compound Name: Cerium(IV) ammonium nitrate

Cat. No.: B239454 Get Quote

Introduction

Cerium(IV) Ammonium Nitrate, commonly known as CAN or Ceric Ammonium Nitrate, is a

powerful one-electron oxidizing agent widely employed in organic synthesis.[1][2] With the

formula (NH₄)₂Ce(NO₃)₆, this orange-red crystalline solid is valued for its low toxicity,

affordability, and solubility in water and various organic solvents.[3][4] One of its most

significant applications is the selective oxidation of benzylic C-H bonds—a transformation of

paramount importance in the synthesis of fine chemicals and pharmaceutical intermediates.

This process allows for the direct conversion of readily available alkylarenes into valuable

carbonyl compounds, such as aldehydes and ketones.[3][4]

Mechanism of Action

The oxidation of benzylic C-H bonds by CAN is generally understood to proceed through a

single-electron transfer (SET) mechanism.[2] The cerium(IV) center acts as the one-electron

oxidant. The reaction is initiated by the transfer of an electron from the electron-rich aromatic

ring of the substrate to the Ce(IV) ion, generating a radical cation intermediate and reducing

the cerium to its Ce(III) state. Subsequent deprotonation of the benzylic position by a base

(such as a nitrate ion or solvent molecule) yields a benzylic radical. This radical is then rapidly

oxidized by a second equivalent of CAN to form a benzylic cation, which is subsequently

trapped by a nucleophile (often water or an alcohol from the solvent system) to yield the final

oxidized product after deprotonation.
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Proposed Mechanism for CAN-Mediated Benzylic C-H Oxidation

Step 1: Single-Electron Transfer (SET)

Step 2: Deprotonation

Step 3: Second Oxidation

Step 4: Nucleophilic Trapping
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1. Reaction Setup
(Flask, Stir Bar, Substrate, Solvent)

2. Reagent Addition
(Dissolved CAN added dropwise)

3. Reaction Monitoring
(TLC, GC-MS)

4. Aqueous Work-up
(Quenching, Extraction)

5. Purification
(Column Chromatography)

6. Analysis
(NMR, MS)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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